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Compound of Interest

Compound Name: Oct-4-en-2-one

Cat. No.: B13624662

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and logistical plans for the handling and disposal of Oct-4-en-2-one.
Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Summary

Oct-4-en-2-one is a flammable liquid and vapor that can cause skin and serious eye irritation.
[1][2][3] Appropriate safety measures must be implemented to mitigate these risks.

Hazard Classification GHS Category Description
Flammable Liquid Category 3[1] Flammable liquid and vapor[1]
Skin Irritation Category 2[1][3] Causes skin irritation[1][3]

Causes serious eye irritation[1]

Eye Irritation Category 2A[1] [4][5][6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Oct-4-en-2-one to prevent exposure and
ensure personal safety.
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PPE Category

Item

Specification/Standard

Hand Protection

Chemical-resistant gloves

Selection should be based on
the specific breakthrough time
and permeation rate for Oct-4-
en-2-one. Consult glove

manufacturer's data.

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield is required when there is

a risk of splashing.

Must be worn at all times in the
handling area.[1][3][5][6]

Skin and Body Protection

Laboratory coat or chemical-

resistant apron.

Should be worn over personal
clothing to prevent skin
contact.[1][3]

Respiratory Protection

Not typically required with

adequate ventilation.

Use a NIOSH-approved
respirator if working in a poorly
ventilated area or if mists may

be generated.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for the safe handling of Oct-4-en-2-one from receipt to

storage.

[EEN

ignition sources.[1]

. Receiving and Inspection:

Verify that the container is properly labeled.

2. Preparation and Engineering Controls:

Upon receipt, inspect the container for any signs of damage or leakage.

Transport the chemical to a designated, well-ventilated storage area away from heat and

Work in a well-ventilated area, preferably within a chemical fume hood.
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e Ensure that an eyewash station and safety shower are readily accessible.

o Remove all potential ignition sources from the handling area.[1][3][5]

e Ground and bond containers and receiving equipment to prevent static discharge.[1]
3. Handling and Use:

» Don the appropriate PPE as specified in the table above.

e Use only non-sparking tools.[1]

e Avoid contact with skin and eyes.[3]

e Wash hands thoroughly after handling.[4][5][6]

o Keep the container tightly closed when not in use.[1]

4. Storage:

» Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames.[1][3][4][6]
o Keep the container tightly closed in its original container.[1]

» Store away from incompatible materials such as oxidizing agents.

Disposal Plan

Proper disposal of Oct-4-en-2-one and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste Oct-4-en-2-one and any contaminated materials (e.g., absorbent pads,
gloves) in a designated, properly labeled, and sealed waste container.

¢ Do not mix with other waste streams unless explicitly permitted.

2. Disposal Procedure:
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» Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[4][6]

» Contact a licensed professional waste disposal service to arrange for pickup and disposal.

e Do not pour down the drain or dispose of in general trash.

Emergency Procedures

Emergency Situation

Action

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[1]14][5]6]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water or shower. Wash with
plenty of water. If skin irritation occurs, get

medical advice/attention.[1][3]

Move the person to fresh air and keep them

Inhalation comfortable for breathing. Seek medical
attention if you feel unwell.
_ Rinse mouth. Do NOT induce vomiting. Seek
Ingestion _ _ _ _
immediate medical attention.
Eliminate all ignition sources. Absorb the spill
Spil with inert material (e.g., sand, vermiculite) and
pi . . . .
place it in a suitable container for disposal.[3][5]
Ventilate the area.
Ei Use dry chemical, carbon dioxide, foam, or
ire

water spray to extinguish.[1]

Workflow for Safe Handling of Oct-4-en-2-one
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Caption: Workflow for the safe handling of Oct-4-en-2-one from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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